1-(3-(4-Chlorophenyl)azepane-1-carbonyl)-4-ethylpiperazine-2,3-dione

• IUPAC Name: 1-[3-(4-chlorophenyl)azepane-1-carbonyl]-4-ethylpiperazine-2,3-dione
• InChI: InChI=1S/C19H24ClN3O3/c1-2-21-11-12-23(18(25)17(21)24)19(26)22-10-4-3-5-15(13-22)14-6-8-16(20)9-7-14/h6-9,15H,2-5,10-13H2,1H3
• InChI Key: NTXYGXJIZWRQJB-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(C(=O)C1=O)C(=O)N2CCCCC(C2)C3=CC=C(C=C3)Cl
• Molecular Formula: C19H24ClN3O3
• Molecular Weight: 377.9 g/mol

Description

This compound is a complex organic molecule that likely contains an azepane ring (a seven-membered ring with one nitrogen atom), a piperazine ring (a six-membered ring with two nitrogen atoms), and a dione group (two carbonyl groups). The presence of a chlorophenyl group indicates a benzene ring substituted with a chlorine atom.

Molecular Structure Analysis

The molecular structure of this compound, based on its name, likely involves several cyclic structures (azepane and piperazine rings) and linear structures (carbonyl groups and the ethyl group). The chlorophenyl group is likely a substituent on the azepane ring.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. For this compound, properties such as solubility, melting point, boiling point, and reactivity would likely be influenced by the presence of the cyclic structures, the carbonyl groups, and the chlorine atom.

Mechanism of Action

The mechanism of action of a compound depends on its intended use, particularly if it’s used as a drug or a catalyst. Without specific information on the use of this compound, it’s difficult to speculate on its mechanism of action.

Future Directions

The future directions for research on this compound would likely depend on its intended use and the results of initial studies on its properties and potential applications.